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Compound of Interest

Compound Name: SC-26196

Cat. No.: B126011

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of SC-26196, a potent
and selective inhibitor of Delta-6-desaturase (D6D), and protocols for its use in research
settings.

Chemical Properties

SC-26196 is a small molecule with the following chemical properties:

Property Value Reference
Molecular Formula C27H29Ns [1][2]13]
Molecular Weight 423.55 g/mol [1]

CAS Number 218136-59-5

Solubility Data

SC-26196 exhibits varying solubility in different solvent systems. It is crucial to select the
appropriate solvent for your specific experimental needs, whether for in vitro or in vivo studies.
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Solvent Concentration Remarks Reference
Requires sonication

DMSO 5 mg/mL (~11.80 mM) ] ]
for dissolution.

10.59 mg/mL (25 mM)  Soluble.

=10 mg/mL

20 mg/mL Clear solution.

30 mg/mL Clear solution.

DMF 12 mg/mL

DMF:PBS (pH 7.2)

0.2 mg/mL

(1:4)

i Suspended solution.
0.5% CMC-Na in

) 5 mg/mL (~11.80 mM)
Saline

Requires sonication

and warming to 40°C.

15% Cremophor ELin 10 mg/mL (~23.61

Saline mM)

Suspended solution.

Requires sonication.

Note: The hygroscopic nature of DMSO can affect the solubility of SC-26196. It is
recommended to use a fresh, unopened vial of DMSO for the preparation of stock solutions.

Biological Activity

SC-26196 is a potent and selective inhibitor of Delta-6-desaturase (D6D), an enzyme also
known as fatty acid desaturase 2 (FADS2). D6D is the rate-limiting enzyme in the metabolic
pathway that converts linoleic acid (LA) into arachidonic acid (AA). By inhibiting D6D, SC-
26196 effectively blocks this conversion. Due to its role in fatty acid metabolism, SC-26196 has
been investigated for its anti-inflammatory properties.

Signaling Pathway Inhibition

The following diagram illustrates the inhibitory effect of SC-26196 on the arachidonic acid
synthesis pathway.
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SC-26196 inhibits the D6D enzyme in the arachidonic acid pathway.

Experimental Protocols
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Preparation of Stock Solutions

For In Vitro Experiments (e.g., cell culture):
e To prepare a 10 mM stock solution in DMSO, add 2.36 mL of DMSO to 10 mg of SC-26196.
« If the compound does not fully dissolve, sonicate the solution for several minutes.

» Store the stock solution in aliquots at -20°C for up to one year or at -80°C for up to two years
to avoid repeated freeze-thaw cycles.

For In Vivo Experiments (e.g., animal models):

The preparation of SC-26196 for in vivo administration requires the creation of a suspension.
Protocol 1: Carboxymethylcellulose (CMC) Formulation

» Weigh the required amount of SC-26196.

e Prepare a 0.5% solution of CMC-Na in saline.

o Gradually add the CMC-Na solution to the SC-26196 powder to achieve a final concentration
of 5 mg/mL.

e Sonicate the suspension to ensure homogeneity.
e Gently warm the solution to 40°C to aid in suspension.

Protocol 2: Cremophor EL Formulation

Weigh the required amount of SC-26196.

Prepare a vehicle solution of 15% Cremophor EL in 85% saline.

Add the vehicle solution to the SC-26196 powder to a final concentration of 10 mg/mL.

Sonicate the mixture until a uniform suspension is achieved.

Experimental Workflow for Cell-Based Assays
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The following diagram outlines a general workflow for testing the efficacy of SC-26196 in a cell-
based assay.

Preparation

1. Culture Cells
(e.g., HepG2, IMCD?3)

2. Prepare SC-26196 Stock
(e.g., 10 mM in DMSO)

Treatment

@. Seed Cells in Plates)

4. Treat Cells with SC-26196
(and vehicle control)

5. Incubate for a
Defined Period

Ana

6. Harvest Cells/Supernatant

7. Perform Downstream Assay
(e.g., Proliferation, Lipidomics)

8. Analyze and
Interpret Data
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A general workflow for in vitro experiments using SC-26196.

Applications in Research

SC-26196 has been utilized as a research tool in various cell lines to study the effects of D6D
inhibition. Documented applications include its use in:

Mouse inner medullary collecting duct (IMCD3) cells.

Human embryonic kidney (HEK) 293 cells.

Human liver cancer (HepG2) cells.

Glioblastoma cell lines to investigate its effects post-radiation treatment.

These studies leverage SC-26196 to elucidate the role of D6D in various cellular processes
and disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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